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Compound of Interest

Compound Name: (1-Hydroxycyclohexyl)acetic acid

Cat. No.: B078544

Application Notes and Protocols for (1-
Hydroxycyclohexyl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidance on the proper handling, storage, and stability
assessment of (1-Hydroxycyclohexyl)acetic acid. The information is compiled from publicly
available safety data and established scientific guidelines.

Chemical and Physical Properties

(1-Hydroxycyclohexyl)acetic acid is a solid organic compound with the following properties:
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Property Value Reference
CAS Number 14399-63-4

Molecular Formula CsH1403

Molecular Weight 158.19 g/mol

Physical Form Solid

Storage Class 11 - Combustible Solids

Water Contamination Class
(WGK)

WGK 3

Handling and Storage Procedures

Proper handling and storage are crucial for maintaining the integrity and safety of (1-
Hydroxycyclohexyl)acetic acid.

Personal Protective Equipment (PPE)

When handling (1-Hydroxycyclohexyl)acetic acid, the following personal protective
equipment should be worn:

o Eye Protection: Safety glasses with side shields or chemical safety goggles.
» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).

e Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator with a
particulate filter.

» Skin and Body Protection: Laboratory coat or other protective clothing to prevent skin
contact.

General Handling Precautions

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.

¢ Avoid contact with skin and eyes.
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» Wash hands thoroughly after handling.
e Use in a well-ventilated area.

o Keep away from heat, sparks, open flames, and hot surfaces.

Storage Conditions

Store (1-Hydroxycyclohexyl)acetic acid in a tightly closed container in a dry, cool, and well-
ventilated place.[1] Keep away from the following:

o Oxidizing agents
e Strong acids and bases
e Sources of ignition

The recommended storage conditions are summarized in the table below.

Parameter Recommendation

Temperature Cool, ambient temperature

Humidity Dry environment

Light Protect from direct sunlight

Incompatibilities Oxidizing agents, strong acids, strong bases

Experimental Protocols

Due to the limited publicly available stability data for (1-Hydroxycyclohexyl)acetic acid, the
following protocols are based on general principles and ICH Q1A guidelines for stability testing
of new drug substances.[2][3][4] These protocols should be adapted and validated for specific
applications.

Protocol for Long-Term Stability Testing
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This protocol is designed to evaluate the thermal stability of (1-Hydroxycyclohexyl)acetic
acid over an extended period.

Objective: To establish a re-test period for (1-Hydroxycyclohexyl)acetic acid under long-term
storage conditions.

Methodology:

Sample Preparation: Aliquot a sufficient quantity of (1-Hydroxycyclohexyl)acetic acid from
a single batch into multiple vials with inert closures.

o Storage: Place the vials in a stability chamber maintained at 25°C + 2°C and 60% RH + 5%
RH.

e Testing Intervals: Withdraw samples for analysis at the following time points: 0, 3, 6, 9, 12,
18, 24, and 36 months.[5]

e Analytical Tests: At each time point, perform the following analyses:
o Appearance: Visual inspection for any changes in color or physical state.

o Assay: Quantitative analysis (e.g., by HPLC) to determine the concentration of (1-
Hydroxycyclohexyl)acetic acid.

o Degradation Products: Analysis for the presence of any degradation products using a
suitable stability-indicating method (e.g., HPLC with a photodiode array detector).

o Data Evaluation: Evaluate the data for any significant changes in the tested attributes over
time. A significant change is defined as a failure to meet the established acceptance criteria.

Protocol for Accelerated Stability Testing

This protocol is designed to predict the long-term stability of (1-Hydroxycyclohexyl)acetic
acid by subjecting it to elevated stress conditions.

Objective: To accelerate the degradation of (1-Hydroxycyclohexyl)acetic acid and identify
potential degradation pathways.
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Methodology:
o Sample Preparation: Prepare samples as described in the long-term stability protocol.

o Storage: Place the vials in a stability chamber maintained at 40°C + 2°C and 75% RH + 5%
RH.

o Testing Intervals: Withdraw samples for analysis at the following time points: 0, 1, 3, and 6
months.[5]

o Analytical Tests: Perform the same analytical tests as described in the long-term stability
protocol.

o Data Evaluation: Analyze the data to identify any trends in degradation and to predict the
shelf life under long-term storage conditions.

Visualizations
Experimental Workflow for Stability Testing
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Caption: Workflow for Stability Testing of (1-Hydroxycyclohexyl)acetic acid.

Logical Relationship for Safe Handling

Safe Handling of
(1-Hydroxycyclohexyacetic acid

Tightly Closed Container
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Caption: Key Elements for the Safe Handling of (1-Hydroxycyclohexyl)acetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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